Cas no 832082-26-5 (Benzene, [[4-(2-propynyloxy)butoxy]methyl]-)
![Benzene, [[4-(2-propynyloxy)butoxy]methyl]- structure](https://www.kuujia.com/scimg/cas/832082-26-5x500.png)
832082-26-5 structure
Product name:Benzene, [[4-(2-propynyloxy)butoxy]methyl]-
Benzene, [[4-(2-propynyloxy)butoxy]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, [[4-(2-propynyloxy)butoxy]methyl]-
- 4-prop-2-ynoxybutoxymethylbenzene
- ({4-[(Prop-2-yn-1-yl)oxy]butoxy}methyl)benzene
- 3-[4-(Benzyloxy)but-1-oxy]prop-1-yne
- DTXSID70835523
- SCHEMBL4180174
- UKLRQPXRXDRJDJ-UHFFFAOYSA-N
- 832082-26-5
-
- Inchi: InChI=1S/C14H18O2/c1-2-10-15-11-6-7-12-16-13-14-8-4-3-5-9-14/h1,3-5,8-9H,6-7,10-13H2
- InChI Key: UKLRQPXRXDRJDJ-UHFFFAOYSA-N
- SMILES: C#CCOCCCCOCC1=CC=CC=C1
Computed Properties
- Exact Mass: 218.130679813g/mol
- Monoisotopic Mass: 218.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
- XLogP3: 2.3
Benzene, [[4-(2-propynyloxy)butoxy]methyl]- Related Literature
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1. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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2. Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡Polly L. Arnold,Anne I. Germeroth,Gary S. Nichol,Ronan Bellabarba,Robert P. Tooze Dalton Trans., 2013,42, 1333-1337
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3. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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Elijah N. McCool,Daoyang Chen,Wenxue Li,Yansheng Liu,Liangliang Sun Anal. Methods, 2019,11, 2855-2861
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Angelos B. Canaj,Milosz Siczek,Marta Otręba,Tadeusz Lis,Giulia Lorusso,Marco Evangelisti,Constantinos J. Milios Dalton Trans., 2016,45, 18591-18602
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